Pigment orange 5 Pigment orange 5 Pigment orange 5 is an azo pigment, which can be produced industrially by a diazotization and coupling sequence in which diazotized dinitroaniline is coupled into β-naphthol.

Brand Name: Vulcanchem
CAS No.: 3468-63-1
VCID: VC20761999
InChI: InChI=1S/C16H10N4O5/c21-15-8-5-10-3-1-2-4-12(10)16(15)18-17-13-7-6-11(19(22)23)9-14(13)20(24)25/h1-9,21H
SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula: C16H10N4O5
Molecular Weight: 338.27 g/mol

Pigment orange 5

CAS No.: 3468-63-1

Cat. No.: VC20761999

Molecular Formula: C16H10N4O5

Molecular Weight: 338.27 g/mol

* For research use only. Not for human or veterinary use.

Pigment orange 5 - 3468-63-1

Specification

Description Pigment orange 5 is an azo pigment, which can be produced industrially by a diazotization and coupling sequence in which diazotized dinitroaniline is coupled into β-naphthol.

CAS No. 3468-63-1
Molecular Formula C16H10N4O5
Molecular Weight 338.27 g/mol
IUPAC Name 1-[(2,4-dinitrophenyl)diazenyl]naphthalen-2-ol
Standard InChI InChI=1S/C16H10N4O5/c21-15-8-5-10-3-1-2-4-12(10)16(15)18-17-13-7-6-11(19(22)23)9-14(13)20(24)25/h1-9,21H
Standard InChI Key JABZBOSSCDRKEA-VLGSPTGOSA-N
Isomeric SMILES C1=CC=C\2C(=C1)C=CC(=O)/C2=N\NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])O
Canonical SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])O
Colorform Reddish shade of orange
Strong bright orange
Orange powder ... paste
Melting Point 302 °C

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